Cas no 886747-60-0 (Phoyunnanin E)

• Product Name: Phoyunnanin E
• CAS No: 886747-60-0
• MF: C₃₀H₂₆O₆
• MW: 482.523849010468
• CID: 4670260
• PubChem ID: 11503968
• Update Time: 2025-06-14

Phoyunnanin E Chemical and Physical Properties

Names and Identifiers

• Phoyunnanin E
• 8-[(9,10-Dihydro-5-hydroxy-7-methoxy-2-phenanthrenyl)oxy]-9,10-dihydro-7-methoxy-2,5-phenanthrenediol (ACI)
• 886747-60-0
• HY-N9489
• CS-0181895
• AKOS040762887
• Phoyunnanin?E
• DA-66686

• Inchi： 1S/C30H26O6/c1-34-21-13-18-4-3-17-12-20(7-10-22(17)28(18)25(32)14-21)36-30-24-8-5-16-11-19(31)6-9-23(16)29(24)26(33)15-27(30)35-2/h6-7,9-15,31-33H,3-5,8H2,1-2H3
• InChI Key： UNJANUINFLXLPN-UHFFFAOYSA-N
• SMILES： OC1C=C2CCC3C(C2=CC=1)=C(O)C=C(OC)C=3OC1C=C2CCC3C(C2=CC=1)=C(O)C=C(OC)C=3

Computed Properties

• Exact Mass: 482.17293854g/mol
• Monoisotopic Mass: 482.17293854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 36
• Rotatable Bond Count: 4
• Complexity: 747
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.107
• Topological Polar Surface Area: 88.4Ų

Experimental Properties

• Color/Form: Brown powder

Phoyunnanin E Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Hydrophenanthrenes

Additional information on Phoyunnanin E

Exploring Phoyunnanin E (CAS No. 886747-60-0): A Natural Compound with Promising Bioactive Potential

In the realm of natural product chemistry, Phoyunnanin E (CAS No. 886747-60-0) has emerged as a compound of significant interest due to its unique structural features and potential biological activities. Isolated from the orchid genus Pholidota, this secondary metabolite belongs to the stilbenoid family, a class of compounds renowned for their diverse pharmacological properties. Researchers are increasingly focusing on Phoyunnanin E as part of the growing trend toward exploring plant-derived molecules for health and wellness applications.

The molecular structure of Phoyunnanin E features a distinctive stilbene scaffold with hydroxyl and methoxy substitutions, which contributes to its potential antioxidant and anti-inflammatory properties. Current studies suggest that this compound may interact with cellular pathways involved in oxidative stress response, making it a subject of interest in the context of natural antioxidants and anti-aging research. These properties align with the increasing consumer demand for plant-based bioactive compounds in nutraceuticals and functional foods.

From a pharmacological perspective, preliminary investigations into Phoyunnanin E have explored its potential modulation of inflammatory mediators such as COX-2 and TNF-α. This has sparked discussions about its possible role in natural anti-inflammatory agents, particularly as researchers seek alternatives to synthetic drugs with fewer side effects. The compound's structural similarity to resveratrol—a well-studied stilbenoid—has further fueled comparative studies examining their respective bioactivities and bioavailability.

In the field of traditional medicine modernization, Phoyunnanin E represents an excellent example of how ethnopharmacological knowledge can guide the discovery of novel bioactive compounds. The source plant, Pholidota yunnanensis, has historical use in Chinese herbal medicine, and contemporary research is now validating some of these traditional applications at the molecular level. This bridges the gap between ancient herbal wisdom and modern pharmaceutical science, a topic that resonates strongly with today's health-conscious consumers.

The analytical characterization of Phoyunnanin E typically involves advanced techniques such as HPLC-MS and NMR spectroscopy, with particular attention to its isomeric purity. For researchers working with this compound, understanding its chromatographic behavior and spectral fingerprints is crucial for quality control in both academic studies and potential commercial applications. These analytical aspects are especially relevant given the current emphasis on standardized herbal extracts in the supplement industry.

As interest grows in sustainable sourcing of bioactive compounds, the ecological aspects of Phoyunnanin E production merit consideration. The compound's occurrence in specific orchid species raises questions about plant conservation versus medicinal utilization, prompting research into alternative production methods such as plant cell culture or synthetic biology approaches. This aligns with broader industry trends toward green chemistry and environmentally friendly extraction methods.

From a commercial perspective, the potential applications of Phoyunnanin E span multiple industries. In cosmetics, its antioxidant profile suggests possible use in skin care formulations targeting oxidative damage. The nutraceutical sector is evaluating its inclusion in functional food products, while pharmaceutical researchers are investigating its mechanism of action at the cellular level. These diverse applications reflect the compound's versatility and the growing market for multifunctional natural ingredients.

Quality control remains a critical consideration for Phoyunnanin E, particularly regarding batch-to-batch consistency in natural extracts. Advanced analytical methods including UHPLC-QTOF-MS are being employed to establish comprehensive quality markers for this compound. Such rigorous standardization is essential as consumer demand increases for authenticated botanical ingredients with verified bioactive content.

Future research directions for Phoyunnanin E may explore its potential synergies with other phytochemicals, an area of growing interest in phytochemical combination therapy. Additionally, structure-activity relationship studies could lead to the development of semi-synthetic derivatives with enhanced bioavailability or targeted activity. These approaches reflect the evolving strategies in natural product drug discovery, where traditional compounds serve as leads for next-generation therapeutics.

In conclusion, Phoyunnanin E (CAS No. 886747-60-0) represents an intriguing natural compound at the intersection of traditional medicine and modern science. Its study contributes to our understanding of plant-derived bioactive molecules while addressing contemporary needs for sustainable, evidence-based natural products. As research progresses, this compound may find applications across multiple sectors, from preventive health to targeted therapeutics, exemplifying the potential of nature-inspired solutions in 21st century healthcare and wellness.